2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}-6-ethyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-6-ethylpyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide
• InChI: InChI=1S/C18H18N4O3S2/c1-4-22-15-8-6-5-7-13(15)17-16(27(22,23)24)9-19-18(20-17)26-10-14-11(2)21-25-12(14)3/h5-9H,4,10H2,1-3H3
• InChI Key: GGBZWZIDGZGDLR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC4=C(ON=C4C)C
• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol

Description

The compound “2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}-6-ethyl-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives have been found to have a wide spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The oxazole ring is a key structural feature. More detailed structural analysis would require specific spectroscopic data or crystallographic studies.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C20H27N3O2S, an average mass of 373.512 Da, and a monoisotopic mass of 373.182404 Da. It has a density of 1.2±0.1 g/cm3, a boiling point of 585.0±50.0 °C at 760 mmHg, and a flash point of 307.6±30.1 °C.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research has been conducted on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their use as antibacterial agents. The study involved the synthesis of pyrimidine and thiazine derivatives, with some compounds demonstrating high antibacterial activity, suggesting potential applications in developing new antibacterial drugs (Azab, Youssef, & El-Bordany, 2013).

High Yield Synthesis Methods

Another area of research has focused on optimizing the synthesis processes for related heterocyclic compounds, including derivatives of 4H-1,4-Benzothiazine-1,1-dioxide. These studies aim to achieve high-yield synthesis through efficient reaction sequences, improving the availability of these compounds for further pharmaceutical applications (Montis et al., 2008).

Anti-oxidant and Anti-bacterial Activities

Compounds derived from the synthesis process have been evaluated for their potential anti-oxidant and anti-bacterial activities. This includes the study of N'-arylmethylidene derivatives, which were synthesized and subjected to preliminary evaluations, indicating their usefulness in medicinal chemistry for their anti-oxidant and anti-bacterial properties (Ahmad et al., 2010).

Novel Synthesis and Biological Activity

Furthermore, research into novel synthesis methods and the biological activity of 2-substituted derivatives has expanded the understanding of the chemical and pharmacological properties of these compounds. This includes studies on antimicrobial activity, providing a foundation for the development of new antimicrobial agents (Badne et al., 2011).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, structural analysis, and biological activity. Given the wide range of biological activities exhibited by oxazole derivatives, this compound could be a potential candidate for drug development.